Cas no 1019375-24-6 (2-3,4-Dihydro-2(1H)-isoquinolinyl-isonicotinic Acid)

• Product Name: 2-3,4-Dihydro-2(1H)-isoquinolinyl-isonicotinic Acid
• CAS No: 1019375-24-6
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD12622004
• CID: 3047413
• Update Time: 2024-11-04

2-3,4-Dihydro-2(1H)-isoquinolinyl-isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3,4-Dihydro-2(1H)-isoquinolinyl]-isonicotinic acid
• 2-3,4-Dihydro-2(1H)-isoquinolinyl-isonicotinic Acid

• MDL： MFCD12622004
• Inchi： 1S/C15H14N2O2/c18-15(19)12-5-7-16-14(9-12)17-8-6-11-3-1-2-4-13(11)10-17/h1-5,7,9H,6,8,10H2,(H,18,19)
• InChI Key： GXDLFEGQBNSHQU-UHFFFAOYSA-N
• SMILES： C1(N2CCC3=C(C2)C=CC=C3)=NC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 254.105528g/mol
• Monoisotopic Mass: 254.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.28g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines